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Compound of Interest

Compound Name: 4-Bromo-3-hydroxypyridine

CAS No.: 161417-28-3

Cat. No.: B017633

Get Quote

Executive Summary
This guide outlines the mandatory disposal and handling procedures for 4-Bromo-3-
hydroxypyridine (CAS: 14523-22-9).[1] As a halogenated heteroaromatic compound, this

substance presents specific challenges regarding thermal decomposition and environmental

toxicity. Improper disposal via standard organic waste streams can lead to the formation of

corrosive hydrogen bromide (HBr) gas during incineration, damaging facility infrastructure and

violating emission standards. This protocol ensures compliance with RCRA guidelines and

protects laboratory personnel.

Physicochemical Hazard Profile & Waste
Characterization[2]
Effective disposal begins with accurate characterization. The presence of the bromine atom

necessitates classification as Halogenated Organic Waste, distinct from general organic

solvents or solids.
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Parameter Data Operational Implication

CAS Number 14523-22-9
Unique identifier for waste

manifests.[1]

Physical State Solid (Powder)

Requires particulate control

(N95/P100) to prevent

inhalation.[1]

Hazard Statements H315, H319, H335
Irritant to eyes, skin, and

respiratory tract.[1]

Combustion Products COx, NOx, HBr
CRITICAL: Incineration

requires acid gas scrubbing.[1]

Water Solubility Low to Moderate
Do not dispose of via

sink/drain.[1]

RCRA Classification Not P/U Listed (typically)

Manage as Characteristic

Hazardous Waste

(Toxic/Irritant).[1]

Expert Insight: While not always explicitly listed on EPA P or U lists by name, 4-Bromo-3-

hydroxypyridine must be treated as a halogenated solvent/solid for disposal purposes.[1] The

bromine substituent lowers the calorific value of the waste and generates acidic byproducts,

requiring specialized high-temperature incineration [1].

Waste Stream Segregation Strategy
The Core Directive: Never mix halogenated organics with non-halogenated organics or strong

oxidizers.

The Mechanism of Failure
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If 4-Bromo-3-hydroxypyridine is mixed with standard non-halogenated waste (e.g., acetone,

ethanol washings) and sent to a standard incinerator:

Combustion: The bromine atom is liberated.

Acid Formation: Bromine reacts with hydrogen sources to form Hydrogen Bromide (HBr).

Corrosion: HBr corrodes the refractory lining and metal stacks of incinerators not equipped

with caustic scrubbers.

Segregation Protocol
Stream A (Solid Waste): Pure solid substance, contaminated gloves, weighing boats, and

paper towels.

Stream B (Liquid Waste): Mother liquors from reactions involving this compound (e.g.,

Suzuki couplings).

Incompatible: Do not mix with strong oxidizing agents (e.g., nitric acid, perchlorates) as this

may trigger pre-disposal exothermic decomposition.

Operational Disposal Workflow
Diagram 1: Waste Decision Tree
This logic flow ensures the material ends up in the correct waste stream, preventing

downstream compliance failures.
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Start: Waste Generation

Determine Physical State

Solid Waste
(Powder, Gloves, Paper)

Solid

Liquid Waste
(Reaction Mixture)

Solution

Container: Wide-Mouth HDPE
Label: 'Solid Halogenated Waste'

Container: Amber Glass/HDPE
Label: 'Liquid Halogenated Waste'

Apply Hazardous Waste Tag
List: 4-Bromo-3-hydroxypyridine

Satellite Accumulation Area
(Secondary Containment)

Contact EHS for Pickup
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Caption: Decision tree for segregation and packaging of halogenated pyridine derivatives.
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Step-by-Step Protocol
Phase 1: Packaging

Select Container:

Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

Liquids: Use an amber glass bottle or HDPE carboy. Note: Avoid metal containers due to

potential corrosion from hydrolysis products.

Secondary Containment: Place the primary waste container inside a secondary tray capable

of holding 110% of the volume.

Phase 2: Labeling[2]
Identification: Clearly write the full chemical name: "4-Bromo-3-hydroxypyridine." Do not

use abbreviations or structural formulas alone.

Hazard Checkboxes: Mark "Toxic" and "Irritant."[3]

Constituent Listing: If in solution, list the solvent (e.g., "Dichloromethane 90%, 4-Bromo-3-
hydroxypyridine 10%").

Phase 3: Storage & Pickup
Cap Tightness: Ensure caps are screwed on tightly. Do not leave funnels in bottles.

Timeline: Move waste to the Central Accumulation Area within 3 days of the container

becoming full, or per your facility's specific 90-day/180-day limit [2].

Emergency Procedures: Spill Management
In the event of a spill, immediate containment prevents respiratory exposure and environmental

release.

Diagram 2: Spill Response Workflow
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Assess Spill Size
(< 50g vs > 50g)

Don PPE:
Nitrile Gloves, Goggles,

Lab Coat, N95 Mask

Containment:
Cover with wet paper towels

to suppress dust

Cleanup:
Scoop into Waste Jar

Wash area with soap/water
Report to EHS

Click to download full resolution via product page

Caption: Operational workflow for managing solid spills of 4-Bromo-3-hydroxypyridine.

Decontamination Protocol
Dust Suppression: If the powder is dry, gently cover the spill with paper towels dampened

with water. This prevents the generation of airborne dust (H335 hazard) [3].

Collection: Use a plastic scoop or dustpan. Do not use a brush that will flick particles into the

air.

Surface Cleaning: 4-Bromo-3-hydroxypyridine is moderately soluble. Wash the

contaminated surface with an aqueous soap solution followed by water.[4][5]

Disposal of Debris: All paper towels and scoops used must go into the Solid Halogenated

Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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